Cas no 61655-69-4 (2-Chloro-6-(trifluoromethyl)pyrazine)

• Product Name: 2-Chloro-6-(trifluoromethyl)pyrazine
• CAS No: 61655-69-4
• MF: C₅H₂ClF₃N₂
• MW: 182.530990123749
• MDL: MFCD13189477
• CID: 471216
• PubChem ID: 20361694
• Update Time: 2025-09-28

2-Chloro-6-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)pyrazine
• 2-Chloro-6-trifluoromethylpyrazine
• Pyrazine, 2-chloro-6-(trifluoromethyl)-
• 2-Chlor-6-trifluormethylpyrazin
• 2-chloro-6-(trifluoromethyl)-pyrazine
• 2-chloro-6-trifluoromethyl-pyrazine
• AB68486
• AK-72645
• ANW-68698
• CTK2D5371
• A855368
• SY047699
• DTXSID60606047
• BCP34635
• 61655-69-4
• 2-Chloro-6-(trifluoromethyl)-1,4-diazine
• Z1255432787
• N12305
• FT-0757095
• AMY3127
• MFCD13189477
• EN300-115623
• FS-5329
• 2-Chloro-6-(trifluoromethyl)-1,4-diazine;Pyrazine, 2-chloro-6-(trifluoromethyl)-
• SCHEMBL1578440
• ZCRFOAFODJMVOG-UHFFFAOYSA-N
• CS-0138340
• AKOS016005905
• DA-26429
• STL556588
• BBL102782

• MDL： MFCD13189477
• Inchi： 1S/C5H2ClF3N2/c6-4-2-10-1-3(11-4)5(7,8)9/h1-2H
• InChI Key： ZCRFOAFODJMVOG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 181.98596
• Monoisotopic Mass: 181.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78